Cas no 1864063-79-5 (Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride)

• Product Name: Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride
• CAS No: 1864063-79-5
• MF: C₉H₁₈ClNO₂S
• MW: 239.762720584869
• CID: 5702020
• PubChem ID: 72716542
• Update Time: 2023-10-14

Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride
• AKOS026746930
• methyl 2-{[(piperidin-3-yl)methyl]sulfanyl}acetate hydrochloride
• 1864063-79-5
• methyl2-[(piperidin-3-ylmethyl)sulfanyl]acetatehydrochloride
• methyl 2-(piperidin-3-ylmethylsulfanyl)acetate;hydrochloride
• EN300-241407
• F2167-0572
• Methyl 2-[(piperidin-3-ylmethyl)sulfanyl]acetate hydrochloride

• Inchi： 1S/C9H17NO2S.ClH/c1-12-9(11)7-13-6-8-3-2-4-10-5-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： ITHKMGXEPPWDHY-UHFFFAOYSA-N
• SMILES： Cl.S(CC(=O)OC)CC1CNCCC1

Computed Properties

• Exact Mass: 239.0746777g/mol
• Monoisotopic Mass: 239.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų